Cas no 170015-32-4 (5-chloro-6-(1-fluoroethyl)-N-{2-[4-(trifluoromethoxy)phenyl]ethyl}pyrimidin-4-amine)
![5-chloro-6-(1-fluoroethyl)-N-{2-[4-(trifluoromethoxy)phenyl]ethyl}pyrimidin-4-amine structure](https://www.kuujia.com/scimg/cas/170015-32-4x500.png)
170015-32-4 structure
Product name:5-chloro-6-(1-fluoroethyl)-N-{2-[4-(trifluoromethoxy)phenyl]ethyl}pyrimidin-4-amine
5-chloro-6-(1-fluoroethyl)-N-{2-[4-(trifluoromethoxy)phenyl]ethyl}pyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-chloro-6-(1-fluoroethyl)-N-{2-[4-(trifluoromethoxy)phenyl]ethyl}pyrimidin-4-amine
- 5-Chlor-6<wbr>
- 5-Chloro-<wbr>
- LogP
- 5-chloro-6-(1-fluoroethyl)-N-[2-[4-(trifluoromethoxy)phenyl]ethyl]pyrimidin-4-amine
- CHEBI:38614
- NS00133939
- Flufenerim [ISO]
- DTXSID00937726
- SCHEMBL26581
- JMT14E2D3Z
- CHEMBL2229803
- UNII-JMT14E2D3Z
- 170015-32-4
- Q27117917
- 5-Chloro-6-(1-fluoroethyl)-N-{2-[4-(trifluoromethoxy)phenyl]ethyl}pyrimidin-4(3H)-imine
- 4-PYRIMIDINAMINE, 5-CHLORO-6-(1-FLUOROETHYL)-N-(2-(4-(TRIFLUOROMETHOXY)PHENYL)ETHYL)-
- GJEREQYJIQASAW-UHFFFAOYSA-N
- flufenerim
-
- Inchi: InChI=1S/C15H14ClF4N3O/c1-9(17)13-12(16)14(23-8-22-13)21-7-6-10-2-4-11(5-3-10)24-15(18,19)20/h2-5,8-9H,6-7H2,1H3,(H,21,22,23)
- InChI Key: GJEREQYJIQASAW-UHFFFAOYSA-N
- SMILES: CC(C1=C(C(=NC=N1)NCCC2=CC=C(C=C2)OC(F)(F)F)Cl)F
Computed Properties
- Exact Mass: 363.07632
- Monoisotopic Mass: 363.0761524g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 380
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 47Ų
Experimental Properties
- PSA: 47.04
5-chloro-6-(1-fluoroethyl)-N-{2-[4-(trifluoromethoxy)phenyl]ethyl}pyrimidin-4-amine Related Literature
-
Liangkun Zhong,Changyuan Wu,Mimi Li,Junhui Wu,Yang Chen,Zhiran Ju,Chengxia Tan Org. Biomol. Chem. 2023 21 7511
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